Cas no 116195-82-5 (2-(5-bromopyridin-2-yl)propanedinitrile)
116195-82-5 structure
Product Name:2-(5-bromopyridin-2-yl)propanedinitrile
CAS No:116195-82-5
MF:C8H4BrN3
MW:222.041460037231
CID:2614226
PubChem ID:71338921
Update Time:2025-04-21
2-(5-bromopyridin-2-yl)propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromopyridin-2-yl)propanedinitrile
- 116195-82-5
- DTXSID80766430
- (5-Bromopyridin-2-yl)propanedinitrile
- 5-Bromo-2-(dicyanomethyl)pyridine
-
- Inchi: 1S/C8H4BrN3/c9-7-1-2-8(12-5-7)6(3-10)4-11/h1-2,5-6H
- InChI Key: VFTDUVQHWCLDTO-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C(C#N)C#N
Computed Properties
- Exact Mass: 220.95886Da
- Monoisotopic Mass: 220.95886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 60.5Ų
2-(5-bromopyridin-2-yl)propanedinitrile Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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